Cas no 331461-86-0 ((2E)-4-(4-ethoxyphenyl)-4-oxo-N-[4-(trifluoromethoxy)phenyl]but-2-enamide)

• Product Name: (2E)-4-(4-ethoxyphenyl)-4-oxo-N-[4-(trifluoromethoxy)phenyl]but-2-enamide
• CAS No: 331461-86-0
• CID: 4646488
• Update Time: 2025-08-05

(2E)-4-(4-ethoxyphenyl)-4-oxo-N-[4-(trifluoromethoxy)phenyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-4-(4-ethoxyphenyl)-4-oxo-N-[4-(trifluoromethoxy)phenyl]but-2-enamide
• 4-(4-ETHOXYPHENYL)-4-OXO-N-[4-(TRIFLUOROMETHOXY)PHENYL]-2-BUTENAMIDE
• 2-Butenamide, 4-(4-ethoxyphenyl)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (2E)-4-(4-ethoxyphenyl)-4-oxo-N-[4-(trifluoromethoxy)phenyl]but-2-enamide

Chemical Profile of (2E)-4-(4-ethoxyphenyl)-4-oxo-N-[4-(trifluoromethoxy)phenyl]but-2-enamide and CAS No. 331461-86-0

The compound (2E)-4-(4-ethoxyphenyl)-4-oxo-N-[4-(trifluoromethoxy)phenyl]but-2-enamide, identified by the CAS number 331461-86-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including an amide linkage and aromatic rings with electron-withdrawing substituents, makes this compound a promising candidate for further exploration in synthetic chemistry and biological activity studies.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules that incorporate fluoro-substituted aromatic rings. The trifluoromethoxy group in this compound's structure is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity to biological targets. This feature has been extensively studied in the context of designing novel therapeutic agents that exhibit improved pharmacokinetic profiles. The combination of the 4-(trifluoromethoxy)phenyl moiety with the 4-ethoxyphenyl group creates a unique electronic environment that may influence the compound's interactions with biological receptors.

The acrylamide backbone of (2E)-4-(4-ethoxyphenyl)-4-oxo-N-[4-(trifluoromethoxy)phenyl]but-2-enamide also presents opportunities for structural diversity and functionalization. Acrylamides have been widely investigated for their role in various biological processes, including signal transduction and enzyme inhibition. The oxo group at the 4-position of the but-2-enamide moiety further contributes to the compound's reactivity, enabling it to participate in diverse chemical transformations. These structural features make it an attractive scaffold for designing molecules with tailored biological activities.

Current research in medicinal chemistry increasingly focuses on identifying small molecules that can modulate protein-protein interactions (PPIs). The complex architecture of CAS No. 331461-86-0 suggests that it may have the potential to interact with multiple targets simultaneously, a strategy that has shown promise in overcoming drug resistance and enhancing therapeutic efficacy. Studies have indicated that molecules with similar structural motifs can disrupt aberrant signaling pathways by binding to key regulatory proteins. The amide bond in this compound could serve as a hinge region, allowing for precise alignment with target residues.

Advances in computational chemistry have enabled the rapid screening of large chemical libraries to identify hits with promising biological activity. Virtual screening techniques, combined with molecular docking simulations, have been instrumental in predicting the binding modes of small molecules to their targets. In the case of (2E)-4-(4-ethoxyphenyl)-4-oxo-N-[4-(trifluoromethoxy)phenyl]but-2-enamide, these methods have been used to explore its potential interactions with enzymes and receptors involved in inflammatory and metabolic diseases. Preliminary results suggest that this compound may exhibit inhibitory effects on key enzymes implicated in these conditions.

Experimental validation of computational predictions is crucial for advancing drug discovery efforts. In vitro assays have been designed to assess the biological activity of CAS No. 331461-86-0 against relevant targets. These assays include enzyme inhibition studies, cell-based assays, and protein interaction assays. Initial findings have revealed intriguing properties of this compound, such as its ability to modulate the activity of enzymes involved in signal transduction pathways. Further characterization is ongoing to elucidate its mechanism of action and optimize its pharmacological profile.

The synthesis of complex molecules like (2E)-4-(4-ethoxyphenyl)-4-oxo-N-[4-(trifluoromethoxy)phenyl]but-2-enamide requires meticulous planning and expertise in organic synthesis. Recent developments in synthetic methodologies have made it possible to construct intricate molecular frameworks with high efficiency and precision. Techniques such as cross-coupling reactions, palladium catalysis, and transition-metal-mediated transformations have been employed to assemble the various functional groups present in this compound. These advances have not only streamlined the synthesis process but also opened new avenues for exploring structural diversity.

Green chemistry principles are increasingly being integrated into drug discovery programs to minimize environmental impact and improve sustainability. The synthesis of CAS No. 331461-86-0 has been optimized to utilize environmentally benign solvents, reduce waste generation, and enhance atom economy. Such efforts align with global initiatives aimed at promoting sustainable practices in pharmaceutical manufacturing. By adopting green chemistry approaches, researchers can develop more eco-friendly processes while maintaining high standards of product quality and yield.

The potential therapeutic applications of (2E)-4-(4-ethoxyphenyl)-4-oxo-N-[4-(trifluoromethoxy)phenyl]but-2-enamide are broad and multifaceted. Given its structural features and preliminary biological activity data, this compound may find utility in treating a variety of diseases, including those related to inflammation, metabolism, and cancer. Further preclinical studies are necessary to evaluate its safety profile and therapeutic efficacy before considering clinical translation. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory discoveries into viable therapeutic options for patients.

In conclusion, the compound designated as CAS No. 331461-86-0 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of an amide linkage, fluoro-substituted aromatic rings, and an acrylamide backbone creates a versatile scaffold for drug discovery efforts. Ongoing research aims to fully elucidate its pharmacological properties and explore its therapeutic potential across multiple disease indications.